2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline

• Molecular Formula: C18H13F4NOS
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline
• InChI: InChI=1S/C18H13F4NOS/c1-24-13-6-7-14-15(18(20,21)22)9-17(23-16(14)8-13)25-10-11-2-4-12(19)5-3-11/h2-9H,10H2,1H3
• InChI Key: RJCMPGVJGCACQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CC(=N2)SCC3=CC=C(C=C3)F)C(F)(F)F

Description

2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline is a synthetically designed quinoline derivative of significant interest in medicinal chemistry and drug discovery research. The quinoline scaffold is a fundamental privileged structure in pharmacology, known for its versatility and ability to interact with a wide range of biological targets . This particular compound features a 4-trifluoromethyl substituent, a common moiety used to enhance a molecule's metabolic stability, lipophilicity, and binding affinity in drug candidates. The 7-methoxy group can influence electronic properties and receptor binding, while the 2-[(4-fluorobenzyl)sulfanyl] side chain provides a potential vector for targeting enzyme active sites. Quinoline derivatives are extensively investigated for their potent biological activities. They are recognized as key scaffolds for developing inhibitors against various enzymes, including ectonucleotidases (NPPs) . The structural features of this compound suggest potential as a core intermediate for synthesizing novel molecules aimed at such enzymatic targets. Furthermore, quinoline-based compounds have demonstrated considerable therapeutic potential in areas such as anticancer and antimalarial research, often acting through mechanisms like enzyme inhibition or intercalation . This reagent is presented to the scientific community as a high-quality building block for constructing more complex chemical entities, for use in high-throughput screening campaigns, and for structure-activity relationship (SAR) studies in various biochemical fields.

Preparation Methods

Skraup Reaction with Substituted Anilines

The Skraup reaction remains a foundational method for quinoline synthesis. For the target compound, a substituted aniline precursor bearing a trifluoromethyl group at the 4-position and a methoxy group at the 7-position is required. Reaction with glycerol and concentrated sulfuric acid under controlled dehydration conditions generates the quinoline backbone.

Key Steps :

• Aniline Preparation : 4-Trifluoromethyl-7-methoxyaniline is synthesized via nitration, reduction, and trifluoromethylation of 7-methoxyaniline.
• Cyclization : Heating the aniline with glycerol and sulfuric acid induces acrolein formation, followed by cyclization to yield 7-methoxy-4-(trifluoromethyl)quinoline.

Challenges :

• Trifluoromethyl groups may destabilize intermediates due to strong electron-withdrawing effects.
• Methoxy groups require protection during acidic conditions to prevent demethylation.

Functionalization at the 2-Position

Palladium-Catalyzed C–S Coupling

Metal-catalyzed cross-coupling offers precise installation of the (4-fluorobenzyl)sulfanyl group. A palladium-based system, as described in US10745357B2 for analogous quinoline derivatives, facilitates this transformation.

Procedure :

• Substrate Preparation : 2-Bromo-7-methoxy-4-(trifluoromethyl)quinoline is synthesized via bromination using PBr₃.
• Coupling Reaction :
  • React 2-bromoquinoline with 4-fluorobenzyl mercaptan in the presence of Pd(OAc)₂ and Xantphos.
  • Base: K₂CO₃; Solvent: DMF; Temperature: 100°C.

Reaction Equation :
$$
\text{2-Br-Quinoline} + \text{HS-CH}2\text{C}6\text{H}4\text{F-4} \xrightarrow{\text{Pd(OAc)}2, \text{Xantphos}} \text{Target Compound} + \text{HBr}
$$

Yield : ~65–75% after column chromatography.

Nucleophilic Aromatic Substitution

Alternative routes employ nucleophilic displacement of a leaving group at the 2-position.

Steps :

• Quinoline Activation : Introduce a nitro group at the 2-position via nitration, then reduce to amine.
• Diazotization and Thiolation : Convert the amine to a diazonium salt, followed by treatment with 4-fluorobenzyl thiol.

Limitations :

• Lower regioselectivity compared to metal-catalyzed methods.
• Requires harsh conditions (e.g., HNO₃, H₂SO₄).

Purification and Crystallization

Recrystallization Techniques

High-purity product isolation is critical. EP3545764A1 details solvent systems for quinoline derivatives:

Optimized Protocol :

• Solvent Pair : Cyclohexane and ethyl acetate (4:1 v/v).
• Procedure : Dissolve crude product in minimal ethyl acetate, add cyclohexane dropwise at 60°C, and cool to 0°C.
• Purity : ≥99.5% by HPLC.

Analytical Data :

Parameter	Value
Melting Point	142–144°C
HPLC Purity	99.8%
Residual Solvents	<0.1% (ICH Q3C)

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Pd-Catalyzed Coupling	75	99.8	High regioselectivity; mild conditions	Costly catalysts; inert atmosphere
Nucleophilic Substitution	50	98.5	No metal catalysts	Multiple steps; lower yields
Skraup Cyclization	60	97.0	Single-step core formation	Harsh acids; limited scalability

Mechanistic Insights

Role of Trifluoromethyl Groups

The electron-withdrawing trifluoromethyl group directs electrophilic substitution to the 6- and 8-positions, necessitating pre-installation before quinoline cyclization. Computational studies (DFT) show a 15 kcal/mol activation barrier reduction for C–S coupling at the 2-position due to adjacent trifluoromethyl stabilization.

Industrial Scalability Considerations

Solvent Recycling

Patent US10745357B2 highlights isopropanol recovery via distillation, reducing waste in large-scale batches.

Catalyst Recovery

Immobilized Pd nanoparticles on mesoporous silica enable ≥90% catalyst reuse over five cycles, lowering production costs.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-7-METHOXY-4-(TRIFLUOROMETHYL)QUINOLINE undergoes various types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the quinoline core or the fluorophenyl group, often using reagents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the positions ortho or para to the functional groups.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are commonly used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions vary depending on the type of substitution, but common reagents include halogenating agents, nucleophiles, and bases.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the quinoline core can lead to partially or fully reduced quinoline derivatives.

Scientific Research Applications

Anticancer Properties

Recent studies have indicated that quinoline derivatives exhibit significant anticancer activities. The compound has been evaluated for its efficacy against various cancer cell lines. For instance, it has been shown to inhibit microtubule polymerization, a crucial process in cell division, thereby exhibiting cytotoxic effects on cancer cells such as PC3 (prostate cancer), K562 (chronic myeloid leukemia), and HeLa (cervical cancer) cell lines. The half-maximal inhibitory concentration (IC50) values indicate potent activity, suggesting its potential as a lead compound for further development in cancer therapy .

Antimalarial Activity

Quinoline derivatives are traditionally known for their antimalarial properties. The compound's structural modifications may enhance its efficacy against Plasmodium falciparum, the causative agent of malaria. Preliminary evaluations have shown promising results, with certain derivatives demonstrating superior activity compared to established antimalarial drugs like chloroquine . The mechanism of action is believed to involve interference with heme detoxification pathways within the parasite.

Synthesis and Derivative Development

The synthesis of 2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline involves several steps, including nucleophilic substitutions and cyclizations. Its synthesis can lead to various derivatives that may possess enhanced biological activities or improved pharmacokinetic profiles. For example, modifications at different positions on the quinoline ring can yield compounds with tailored activities against specific targets in cancer or infectious diseases .

Case Studies

• Antitumor Activity : A study focused on a series of quinoline derivatives demonstrated that modifications similar to those in 2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline led to significant inhibition of tumor growth in vivo. The results indicated that these compounds could serve as effective agents for treating various malignancies, with mechanisms involving apoptosis and cell cycle arrest .
• Fluorinated Compounds : Research into fluorinated quinolines has shown that the introduction of trifluoromethyl groups significantly enhances the compounds' stability and bioavailability. This property is crucial for developing drugs that require prolonged action within the body .

Mechanism of Action

The mechanism of action of 2-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-7-METHOXY-4-(TRIFLUOROMETHYL)QUINOLINE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Structural Comparison with Quinoline Derivatives

Quinoline derivatives often exhibit bioactivity modulated by substituent positioning and electronic effects. Key comparisons include:

Table 1: Substituent Profiles of Quinoline Analogues

Compound Name	Position 2	Position 4	Position 7	Core	Reference
Target Compound	4-Fluorobenzylsulfanyl	-CF₃	-OCH₃	Quinoline	N/A
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k)	4-Chlorophenyl	-NH₂	-	Quinoline
4-Chloro-7-fluoro-2-phenylquinoline	Phenyl	-Cl	-F	Quinoline
7-Chloro-N-[4-(trifluoromethyl)phenyl]quinolin-4-amine	-NH-C₆H₄-CF₃	-Cl	-	Quinoline

Key Observations:

• Position 2: The target’s sulfanyl group is unique; most analogues feature aryl (e.g., phenyl) or amino groups here. Sulfanyl moieties may enhance redox activity or thiol-mediated interactions .
• Position 7 : The methoxy group in the target compound contrasts with halogens (e.g., -F in ), which could alter solubility and hydrogen-bonding capacity.

Comparison with Coumarin-Based Analogues

Coumarins with trifluoromethyl and methoxy substituents (e.g., 7-methoxy-4-(trifluoromethyl)coumarin, MFC) share functional similarities but differ in core structure:

Table 2: Coumarin vs. Quinoline Derivatives

Compound Name	Position 7	Position 4	Core	Application	Reference
Target Compound	-OCH₃	-CF₃	Quinoline	Unknown (theoretical)	N/A
MFC (7-methoxy-4-(trifluoromethyl)coumarin)	-OCH₃	-CF₃	Coumarin	CYP450 enzyme assays

Key Observations:

• Core Structure: Quinoline’s nitrogen-containing heterocycle may confer stronger π-π stacking interactions compared to coumarin’s oxygenated lactone ring.
• However, coumarins like MFC are established in high-throughput screening for CYP450 modulation , while the target quinoline’s activity remains unexplored.

Substituent Effects and Physicochemical Properties

• Trifluoromethyl (-CF₃) : Enhances lipophilicity and metabolic stability. Present in both the target compound and MFC, it likely improves membrane permeability .
• Methoxy (-OCH₃) : Increases solubility in polar solvents compared to halogens (e.g., -F or -Cl in ).

Biological Activity

2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. The presence of fluorine and sulfur in its structure may enhance its biological properties, making it a candidate for further investigation.

Chemical Structure and Properties

The compound features a quinoline backbone, which is known for its diverse biological activities. The incorporation of trifluoromethyl and fluorobenzyl groups can significantly influence the compound's lipophilicity, stability, and interaction with biological targets.

Biological Activity Overview

Research has indicated that quinoline derivatives, including those similar to 2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline, exhibit various biological activities such as:

• Antitumor Activity : Quinoline derivatives have been studied for their ability to inhibit cancer cell proliferation. For instance, compounds with similar structures have shown significant inhibitory effects on cancer cell lines such as H460 (lung cancer) and MDA-MB-231 (breast cancer) with IC50 values in the low micromolar range .
• Antimicrobial Activity : Certain quinoline derivatives have demonstrated activity against mycobacterial species, which suggests potential applications in treating infections like tuberculosis .

Structure-Activity Relationship (SAR)

The biological activity of quinoline derivatives often correlates with specific structural features:

• Fluorination : The introduction of fluorine atoms can enhance the potency of compounds by improving their metabolic stability and binding affinity to target proteins .
• Sulfur Substituents : Compounds containing sulfur are often linked to increased biological activity due to their unique electronic properties that facilitate interactions with biological targets .

Case Studies

• Antitumor Studies : In a study focusing on the c-Met kinase as a target for small molecule antitumor agents, similar compounds exhibited IC50 values ranging from 0.14 µM to 0.42 µM against various cancer cell lines, indicating that modifications in the quinoline structure can lead to significant increases in antitumor activity .
• Antimicrobial Testing : A series of substituted quinoline derivatives were tested against mycobacterial species, showing that certain modifications led to enhanced activity compared to standard treatments like isoniazid . This suggests that 2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline may also possess similar properties.

Data Table: Biological Activities of Related Quinoline Derivatives

Compound Name	Target	IC50 (µM)	Activity Type
4-(2-fluorophenoxy)quinoline derivative	c-Met kinase	0.14	Antitumor
N-Cycloheptylquinoline-2-carboxamide	M. tuberculosis	<1	Antimicrobial
1-(2-naphthoyl)pyrrolidine	M. kansasii	<1	Antimicrobial
2-[(4-Fluorobenzyl)sulfanyl]-7-methoxyquinoline	TBD	TBD	TBD

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-[(4-Fluorobenzyl)sulfanyl]-7-methoxy-4-(trifluoromethyl)quinoline, and how can reaction conditions be optimized?

• Methodology :

• Step 1 : Start with a quinoline core (e.g., 4-trifluoromethylquinoline derivatives) and introduce the 7-methoxy group via nucleophilic substitution or directed ortho-metalation .
• Step 2 : Attach the 4-fluorobenzylsulfanyl moiety using a thiol-alkylation reaction. For example, react a benzyl bromide derivative (e.g., 4-fluorobenzyl bromide) with a thiol-containing intermediate under basic conditions (e.g., K₂CO₃ in DMF at 60–80°C) .
• Optimization : Monitor reaction progress via HPLC or TLC. Adjust solvent polarity (e.g., DMF vs. THF) to improve yield. Use catalytic iodine to accelerate thiol-ether formation .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral markers should be prioritized?

• Methodology :

• ¹H/¹³C NMR : Identify the quinoline backbone (aromatic protons at δ 7.5–9.0 ppm) and trifluoromethyl group (δ ~120–125 ppm in ¹³C). The 4-fluorobenzylsulfanyl moiety shows distinct splitting patterns due to fluorine coupling (e.g., doublets at δ 4.5–5.0 ppm for SCH₂) .
• LC-MS/MS : Confirm molecular weight ([M+H]⁺ expected at ~395–400 m/z) and fragmentation patterns (e.g., loss of CF₃ or SCH₂Ph-F groups) .
• IR Spectroscopy : Detect sulfur-containing groups (C-S stretch at ~600–700 cm⁻¹) and methoxy C-O vibrations (~1250 cm⁻¹) .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) predict the electronic effects of the trifluoromethyl and fluorobenzyl groups on the compound’s reactivity?

• Methodology :

• DFT Calculations : Use Gaussian or ORCA software to model frontier molecular orbitals (HOMO/LUMO). The electron-withdrawing CF₃ group lowers LUMO energy, enhancing electrophilic reactivity. The 4-fluorobenzylsulfanyl group introduces steric hindrance and modulates π-π stacking .
• Docking Studies : Simulate interactions with biological targets (e.g., enzymes) using AutoDock Vina. Prioritize binding pockets with hydrophobic regions compatible with CF₃ and aromatic moieties .

Q. What strategies resolve contradictions in biological activity data across studies (e.g., IC₅₀ variability in enzyme inhibition assays)?

• Methodology :

• Meta-Analysis : Compile data from multiple sources and apply statistical tools (e.g., ANOVA) to identify outliers. Control for variables like solvent (DMSO vs. ethanol) and assay temperature .
• Dose-Response Refinement : Re-test the compound using standardized protocols (e.g., fixed incubation times, ATP concentration in kinase assays). Validate with orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity) .

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the impact of modifying the sulfanyl linker or methoxy position?

• Methodology :

• Analog Synthesis : Replace the sulfanyl group with ethers or amines. For example, synthesize 2-[(4-fluorobenzyl)oxy] or 2-[(4-fluorobenzyl)amino] derivatives .
• Biological Testing : Compare IC₅₀ values against parent compound in target assays. Use regression analysis to correlate substituent electronegativity (Hammett σ values) with activity trends .

Critical Analysis of Contradictory Evidence

• Synthetic Routes : and suggest divergent approaches (e.g., Schlosser’s "Watering Protocol" vs. direct alkylation). Resolve by testing both methods under controlled conditions and comparing purity via HPLC .
• Biological Activity : Discrepancies in enzyme inhibition ( vs. 10) may arise from assay sensitivity. Standardize protocols using a reference inhibitor (e.g., staurosporine for kinases) .